3-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-5-amine

• IUPAC Name: 3-tert-butyl-2H-pyrazolo[3,4-b]pyridin-5-amine
• InChI: InChI=1S/C10H14N4/c1-10(2,3)8-7-4-6(11)5-12-9(7)14-13-8/h4-5H,11H2,1-3H3,(H,12,13,14)
• InChI Key: KLBDIRKNXDUVEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C2C=C(C=NC2=NN1)N
• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol

Description

“3-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-5-amine” is a type of aromatic heterocyclic compound. It is part of the pyrazolo[3,4-b]pyridine family, which are important frameworks for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of this compound involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst. This method provides the desired products with moderate to good yields. The strategy involves a sequential opening/closing cascade reaction.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves various functional groups. The highlight of the research is the use of α,β-unsaturated compounds in reactions with N-nucleophiles.

Chemical Reactions Analysis

The reaction of this compound with other substances is facilitated by the presence of the –SO3H groups. This reaction involves a sequential opening/closing cascade.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by its molecular structure. For example, compound C03, a derivative of pyrazolo[3,4-b]pyridine, showed acceptable activity with an IC50 value of 56 nM and inhibited the proliferation of the Km-12 cell line with an IC50 value of 0.304 μM.

Scientific Research Applications

Biomedical Applications

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Synthesis Methods

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Catalytic Activity

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Molecular Docking Studies

. This helps in understanding the interactions at the molecular level and can guide the design of new compounds with desired properties.

Synthesis of Pyrazoloquinolines

. This indicates the potential of 3-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-5-amine in the synthesis of these compounds.

Drug Design

Given the biomedical applications and the ability to interact with other molecules, 3-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-5-amine and its derivatives can be used in drug design. .

Future Directions

The future directions for the study of this compound involve improving the processes and developing new synthesis processes. The use of α,β-unsaturated compounds in reactions with N-nucleophiles is a promising area of research.